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Compound of Interest

Compound Name: 2-Aminopropanamide

Cat. No.: B1330713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of L-Alaninamide hydrochloride, a key

intermediate in pharmaceutical and chemical synthesis.[1][2][3] The document details its

chemical structure, physicochemical properties, and experimental protocols for its preparation.

Chemical Structure and Formula
L-Alaninamide hydrochloride is the hydrochloride salt of L-alaninamide.[2] Its chemical

structure consists of an L-alanine core with the carboxylic acid group converted to a primary

amide. The amine group is protonated in the presence of hydrochloric acid to form the

hydrochloride salt.

Molecular Formula: C₃H₉ClN₂O[1][4][5]

IUPAC Name: (2S)-2-aminopropanamide;hydrochloride[6][7]

CAS Number: 33208-99-0[4][5][8]

Synonyms: L-Alanine amide hydrochloride, (S)-2-Aminopropanamide hydrochloride, H-Ala-

NH2·HCl[1][8][9]
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L-Alaninamide hydrochloride is a white to light yellow crystalline powder.[1][4][8] It is soluble in

water and slightly soluble in ethanol.[1] Key quantitative properties are summarized in the table

below for easy reference.

Property Value Reference

Molecular Weight 124.57 g/mol [4][10][11]

Melting Point 167-172 °C [1]

212-217 °C [8][11]

217 °C [10]

Density ~1.307 g/cm³ [1]

Appearance
White to light yellow crystalline

powder
[1][4][8]

Solubility
Soluble in water, slightly

soluble in ethanol
[1]

Optical Rotation [α] +11.4° [4][12]

Note on Melting Point: Different sources report varying melting points, which may be due to

differences in purity or measurement conditions.

Experimental Protocols: Synthesis of L-Alaninamide
Hydrochloride
The synthesis of L-Alaninamide hydrochloride is commonly achieved through a two-step

process starting from L-alanine.[1] A detailed experimental protocol is outlined below.

3.1. Esterification of L-Alanine

Add 500 g of methanol and 100 g of L-alanine to a 1000 ml three-necked flask.[4][12]

Slowly add 90 ml of thionyl chloride dropwise while maintaining the reaction temperature

below 35 °C.[4][12]
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After the addition is complete, transfer the flask to a water bath and heat to reflux (not

exceeding 80°C) to ensure the complete removal of sulfur dioxide (SO₂).[12]

3.2. Ammonolysis and Product Isolation

Cool the reaction mixture in an ice bath to a temperature below 20 °C.[4][12]

Introduce 0.56 kg of ammonia gas into the reaction system for ammonolysis.[4][12]

Seal the reaction mixture and let it stand at room temperature for 20 hours.[4][12]

Heat the water bath to 55 °C to remove excess ammonia and concentrate the solution to

approximately 300 ml.[4][12]

Filter the solution to remove excess ammonium chloride and rinse the filter cake with 100 ml

of methanol.[12]

Combine the filtrate and the methanol rinse.[12]

Slowly add 34.5 ml of 10% hydrochloric acid to adjust the pH to 1.55.[4][12]

Seal the resulting solution and store it in a refrigerator for 12 hours.[4][12]

Add 400 ml of acetone to precipitate the product.[4][12]

Collect the white crystals by filtration, wash them, and dry at 45 °C for 12 hours to obtain L-

Alaninamide hydrochloride.[4][12]

Applications in Research and Development
L-Alaninamide hydrochloride serves as a crucial building block in the synthesis of a variety of

pharmaceutical compounds, including antibacterial, antifungal, and anticancer agents.[1][3] Its

utility also extends to the preparation of novel amide derivatives of steroidal compounds with

potential glucocorticoid activity.[4] In medicinal chemistry, it is a valuable research tool due to

its structural properties.[1]
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The following diagram illustrates the key steps in the synthesis of L-Alaninamide hydrochloride.

Esterification

Ammonolysis & Isolation

L-Alanine + Methanol

Add Thionyl Chloride
(T < 35°C)

Reflux
(T <= 80°C)

Ammonolysis with NH3
(T < 20°C)

Intermediate Product

Stand for 20h

Remove Excess NH3
(T = 55°C)

Filter & Rinse

Acidify with HCl
(pH = 1.55)

Refrigerate for 12h

Precipitate with Acetone

Filter & Dry

L-Alaninamide Hydrochloride
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Caption: Workflow for the synthesis of L-Alaninamide hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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